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Compound of Interest

Compound Name: Dolomite

Cat. No.: B100054

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals working on
the optimization of acid injection for dolomite formations.

Troubleshooting Guides

This section addresses specific issues that may be encountered during acid injection
experiments in dolomite formations.
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Problem

Possible Causes

Recommended Solutions

Rapid Acid Consumption Near
the Wellbore (Poor

Penetration)

High reaction rate of
hydrochloric acid (HCI) with
dolomite, especially at

elevated temperatures.[1][2]

- Use Retarded Acid Systems:
Employ retarded or delayed
acid systems to slow down the
reaction rate and allow for
deeper penetration.[3][4] -
Utilize Chelating Agents:
Chelating agents like HEDTA,
GLDA, and EDTA react slower
with dolomite, proving effective
in high-temperature
environments.[1] - Foam-
Assisted Acidizing: In-situ foam
generation can help confine
the acid to the primary flow
path, ensuring more efficient
use and deeper penetration,
especially in low-permeability
formations.[1] - Multi-stage
Alternating Injection: This
technigue can help achieve

more effective stimulation.[5]

Formation Damage
(Precipitation of Reaction

Products)

Reaction of acid with certain
minerals can lead to the
precipitation of insoluble
products, plugging pore
throats.[6] Iron precipitation
(Fe3+) can be a significant
issue when HCI reacts with

rust in steel tubing.[1]

- Use of Chelating Agents:
Some chelating agents can
prevent the precipitation of iron
compounds. - Pre-flush and
Post-flush Stages: Utilize
appropriate pre-flush solutions
to condition the formation and
post-flush solutions to displace
spent acid and reaction
products away from the
wellbore. - Organic Acids:
Organic acids like formic or
acetic acid can be used as

alternatives or in combination
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with HCI to minimize
precipitation issues,

particularly with iron.[6][7]

Non-Uniform Dissolution and

Ineffective Wormholing

Heterogeneity of the dolomite
formation.[1] Incorrect acid
injection rate (too high or too
low).[8]

- Optimize Injection Rate:
Determine the optimal injection
rate through core flooding
experiments to achieve a
dominant wormhole with
minimum acid volume.[3][8][9]
At very low rates, conical
dissolution may occur, while
high rates can lead to ramified
wormholing.[8] - Diverting
Agents: In heterogeneous
formations, use diverting
agents to temporarily block
high-permeability zones and
ensure acid is distributed to
less permeable or damaged

zones.[7]

Low Reactivity of Dolomite

Compared to Limestone

The inherent chemical
structure of dolomite
[CaMg(CO3)2] results in a
slower reaction rate with acids
compared to calcite (CaCO3).
[10]

- Increase Temperature: The
reaction rate of acid with
dolomite is temperature-
dependent and increases with
higher temperatures.[9][11] -
Use Reaction Accelerators:
Certain additives, such as
sulfonate-based surfactants,
can increase the dissolution
rate of dolomite with HCI by
30-50%.[10] - Optimize Acid
Concentration: Increasing the
acid concentration generally
leads to a higher reaction rate.
[12]
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Frequently Asked Questions (FAQSs)

1. What is the optimal acid type for stimulating dolomite formations?

Hydrochloric acid (HCI) is commonly used due to its cost-effectiveness and the high solubility of
its reaction products.[6] However, for high-temperature applications or to achieve deeper
penetration, slower-reacting acids like organic acids (acetic, formic) or chelating agents
(HEDTA, GLDA, EDTA) are often preferred.[1][7] The choice of acid depends on reservoir
temperature, formation mineralogy, and the desired stimulation outcome.[13]

2. How does temperature affect the acidizing process in dolomite?

Temperature has a significant impact on the reaction kinetics. An increase in temperature
generally leads to a higher dissolution rate of dolomite.[9][11][14] Experimental results show
that the optimal acid interstitial velocity for creating effective wormholes increases with
temperature.[9]

3. What is "wormholing" and why is it important?

Wormholes are conductive channels formed by the dissolution of the carbonate rock as acid
flows through it.[1][15] These high-permeability pathways bypass damaged zones near the
wellbore, significantly enhancing hydrocarbon flow.[1][16] The efficiency of a matrix acidizing
treatment is largely determined by the geometry and penetration depth of the wormholes
created.

4. How can | determine the optimal injection rate for my experiment?

The optimal injection rate is typically determined through laboratory core flooding experiments,
specifically the Pore Volume to Breakthrough (PVBT) test.[3] This test helps identify the
injection velocity that creates a dominant wormhole with the minimum volume of acid.[3] The
optimal injection rate is crucial; rates that are too low can result in face dissolution, while rates
that are too high can lead to branching and inefficient acid usage.[8]

5. What are the key differences in acidizing dolomite versus limestone?

Dolomite generally reacts more slowly with hydrochloric acid than limestone.[10] This slower
reaction rate can be advantageous for achieving deeper acid penetration. However, at lower
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temperatures, the acidizing process in dolomite can be reaction-rate limited, requiring different
optimization strategies compared to limestone.[9]

Quantitative Data Summary
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Paramete
r

Acid Type

Dolomite
Type

Temperat
ure (°C)

Concentr
ation

Key
Finding

Referenc
e

Reaction

Kinetics

Nitric Acid
(HNO3)

Ikpeshi
Dolomite
Ore

55

25M

Achieved a
reacted
fraction of
0.995 in 50
minutes.
The
reaction
followed a
product
layer
diffusion
control

mechanism

[12][17]

Activation

Energy

Nitric Acid
(HNO3)

Ikpeshi
Dolomite
Ore

30-70

05-25M

The
apparent
activation
energy was
found to be
26.6
kJ/mol.

[12][17]

Activation

Energy

Nitric Acid
(HNO3)

Natural

Dolomite

20 - 80

0.001-0.2
M

Apparent
activation
energy
increased
from 30 to
58 kJ/mol
in the
studied
concentrati

on range.

[11]

Activation

Energy

Hydrochlori
c Acid

Icel-
Aydincik

20 - 80

3.00 - 9.02

mol/dm3

The

apparent

[14]
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(HCI)

Dolomite

activation
energy of
the
leaching
process
was found
to be 31.98
kJ/mol.

Optimal
15 wt%

Injection
HCI

Rate

Silurian

Dolomite

50 (122°F)

15 wt%

Optimal
interstitial
velocity
increases [9]
with

temperatur

e.

Optimal
15 wt%

Injection
HCI

Rate

Silurian

Dolomite

85 (185°F)

15 wt%

Optimal
interstitial
velocity
increases [9]
with

temperatur

e.

Optimal
15 wt%

Injection
HCI

Rate

Silurian

Dolomite

127
(260°F)

15 wt%

Optimal
interstitial
velocity
increases [9]
with

temperatur

e.

Reaction 28 wt%
Rate HCI with
Improveme  sulfonate-
nt based

surfactants

Outcrop
Dolomite

93 - 149
(200 -
300°F)

28 wt%

The [10]
reaction

rate of

dolomite

was

improved
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by 30% to
50%.

Experimental Protocols

Protocol 1: Core Flooding Experiment (Pore Volume to
Breakthrough - PVBT)

Objective: To determine the optimal acid injection rate for creating a dominant wormhole with
the minimum acid volume.

Methodology:
e Core Preparation:

o Cut dolomite core samples to the desired dimensions (e.g., 1.5-inch diameter by 8-inch
length).[9]

o Clean the core plugs with appropriate solvents (e.g., toluene and alcohol) and dry them.
[18]

o Measure the initial porosity, permeability, and weight of the core samples.[18]
o Experimental Setup:

o Place the core sample in a core holder and apply confining pressure to simulate reservoir
conditions.

o Connect the core holder to a fluid injection system capable of maintaining a constant
injection rate and a back-pressure regulator.

o Incorporate pressure transducers at the inlet and outlet of the core holder to monitor the
differential pressure.

e Acid Injection:
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o Saturate the core with a non-reactive fluid (e.g., brine) at the desired experimental
temperature.

o Inject the acid solution (e.g., 15 wt% HCI) at a constant rate.[9]

o Continuously record the differential pressure across the core and the volume of acid
injected.

o Data Analysis:

o "Breakthrough" is defined as the point when the acid creates a continuous wormhole
through the core, resulting in a sharp drop in differential pressure.

o The Pore Volume to Breakthrough (PVBT) is the total volume of acid injected (normalized
by the pore volume of the core) required to achieve breakthrough.

o Repeat the experiment at various injection rates to generate a plot of PVBT versus
injection rate. The optimal injection rate corresponds to the minimum PVBT.

o Post-Experiment Analysis:

o Use techniques like CT scanning to visualize the dissolution patterns and wormhole
structures created in the core.[9]

Protocol 2: Rotating Disk Experiment

Objective: To measure the reaction kinetics (reaction rate, reaction order, and activation
energy) of acid with dolomite.

Methodology:
e Sample Preparation:

o Prepare a flat, circular disk from the dolomite formation rock.
o Experimental Setup:

o Mount the dolomite disk in a rotating disk apparatus.
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o The apparatus should allow for precise control of the rotational speed, temperature, and
pressure of the acid solution.

e Reaction Measurement:
o Immerse the rotating disk in the acid solution of a specific concentration.

o The rotation of the disk ensures a well-defined mass transfer of the acid to the rock
surface.

o Measure the rate of reaction by analyzing the concentration of dissolved ions (e.g., Ca?*+
and Mg2?*) in the acid solution over time using techniques like atomic absorption
spectrophotometry (AAS).[14]

o Data Analysis:

o Conduct experiments at various acid concentrations, temperatures, and rotational speeds.
[13]

o By analyzing the change in reaction rate with these parameters, the reaction order with
respect to the acid and the activation energy of the reaction can be determined using
appropriate kinetic models.[13]

Visualizations
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Caption: Workflow for a core flooding (PVBT) experiment.
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Caption: Chemical reaction of HCI with dolomite.
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Caption: Troubleshooting logic for rapid acid consumption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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